Cas no 28569-88-2 (Ethyl 2-hydroxy-2,2-di(thiophen-2-yl)acetate)

Ethyl 2-hydroxy-2,2-di(thiophen-2-yl)acetate structure
28569-88-2 structure
Product Name:Ethyl 2-hydroxy-2,2-di(thiophen-2-yl)acetate
CAS No:28569-88-2
MF:C12H12O3S2
MW:268.351881027222
MDL:MFCD26406738
CID:1090442
PubChem ID:12723738
Update Time:2025-04-20

Ethyl 2-hydroxy-2,2-di(thiophen-2-yl)acetate Chemical and Physical Properties

Names and Identifiers

    • Ethyl 2-hydroxy-2,2-di(thiophen-2-yl)acetate
    • ETHYL (2,2'-DITHIENYL)GLYCOLATE
    • ethyl 2-hydroxy-2,2-dithiophen-2-ylacetate
    • 2-hydroxy-dithiophen-2-yl-acetic acid ethyl ester
    • ethyl hydroxy(dithiophen-2-yl)acetate
    • ethyl hydroxyl (dithiophen-2-yl)acetate
    • hydroxy-di-[2]thienyl-acetic acid ethyl ester
    • Hydroxy-di-[2]thienyl-essigsaeure-aethylester
    • hydroxy-di-thiophen-2-yl-acetic acid ethyl ester
    • DTXSID50508122
    • SCHEMBL2289504
    • UPTVHSCRWQCIOS-UHFFFAOYSA-N
    • CS-D1296
    • Ethyl hydroxybis(thien-2-yl)acetate
    • Ethyl hydroxydi(thiophen-2-yl)acetate
    • ETHYL2-HYDROXY-2,2-DI(THIOPHEN-2-YL)ACETATE
    • Hydroxydithiophen-2-ylacetic acid ethyl ester
    • 28569-88-2
    • DB-129954
    • MDL: MFCD26406738
    • Inchi: 1S/C12H12O3S2/c1-2-15-11(13)12(14,9-5-3-7-16-9)10-6-4-8-17-10/h3-8,14H,2H2,1H3
    • InChI Key: UPTVHSCRWQCIOS-UHFFFAOYSA-N
    • SMILES: S1C=CC=C1C(C(=O)OCC)(C1=CC=CS1)O

Computed Properties

  • Exact Mass: 268.02300
  • Monoisotopic Mass: 268.02278659g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 5
  • Complexity: 267
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.4
  • Topological Polar Surface Area: 103Ų

Experimental Properties

  • PSA: 103.01000
  • LogP: 2.60860

Ethyl 2-hydroxy-2,2-di(thiophen-2-yl)acetate Customs Data

  • HS CODE:2934999090
  • Customs Data:

    China Customs Code:

    2934999090

    Overview:

    2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

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Ethyl 2-hydroxy-2,2-di(thiophen-2-yl)acetate Production Method

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